Cas no 1261552-08-2 (4,5,2',3',4',5',6'-Heptafluorobiphenyl-2-ylamine)
4,5,2',3',4',5',6'-Heptafluorobiphenyl-2-ylamine Chemical and Physical Properties
Names and Identifiers
-
- 4,5,2',3',4',5',6'-Heptafluorobiphenyl-2-ylamine
-
- Inchi: 1S/C12H4F7N/c13-4-1-3(6(20)2-5(4)14)7-8(15)10(17)12(19)11(18)9(7)16/h1-2H,20H2
- InChI Key: UBNSASMUUHLMMP-UHFFFAOYSA-N
- SMILES: FC1C(=C(C(=C(C=1C1C=C(C(=CC=1N)F)F)F)F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 328
- XLogP3: 3.6
- Topological Polar Surface Area: 26
4,5,2',3',4',5',6'-Heptafluorobiphenyl-2-ylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011003457-250mg |
4,5,2',3',4',5',6'-Heptafluorobiphenyl-2-ylamine |
1261552-08-2 | 97% | 250mg |
$499.20 | 2023-09-03 | |
| Alichem | A011003457-500mg |
4,5,2',3',4',5',6'-Heptafluorobiphenyl-2-ylamine |
1261552-08-2 | 97% | 500mg |
$823.15 | 2023-09-03 | |
| Alichem | A011003457-1g |
4,5,2',3',4',5',6'-Heptafluorobiphenyl-2-ylamine |
1261552-08-2 | 97% | 1g |
$1564.50 | 2023-09-03 |
4,5,2',3',4',5',6'-Heptafluorobiphenyl-2-ylamine Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 4,5,2',3',4',5',6'-Heptafluorobiphenyl-2-ylamine
Research Briefing on 4,5,2',3',4',5',6'-Heptafluorobiphenyl-2-ylamine (CAS: 1261552-08-2) in Chemical Biology and Pharmaceutical Applications
The compound 4,5,2',3',4',5',6'-Heptafluorobiphenyl-2-ylamine (CAS: 1261552-08-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This briefing synthesizes the latest findings on this fluorinated biphenyl derivative, focusing on its synthesis, biological activity, and therapeutic potential.
Recent studies highlight the compound's role as a versatile building block in medicinal chemistry. The heptafluorinated biphenyl core provides exceptional stability and lipophilicity, making it an attractive scaffold for drug design. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing blood-brain barrier penetration, suggesting promising applications in central nervous system (CNS) drug development.
Advanced synthetic methodologies for 1261552-08-2 have been refined, with a particular focus on palladium-catalyzed cross-coupling reactions. Researchers at MIT reported a novel, high-yield synthesis route in 2024 that reduces byproduct formation while maintaining excellent stereochemical control. This breakthrough addresses previous challenges in large-scale production of this valuable intermediate.
The compound's mechanism of action has been elucidated through structural biology studies. X-ray crystallography data reveals that the heptafluorinated structure induces unique conformational changes in target proteins, particularly in kinase inhibition. This property has been leveraged in the development of next-generation tyrosine kinase inhibitors with improved selectivity profiles.
Emerging applications include its use as a fluorescent probe for cellular imaging. The fluorinated aromatic system exhibits remarkable photostability and quantum yield, making it superior to conventional fluorophores in long-term tracking studies. Recent work published in ACS Chemical Biology demonstrates its effectiveness in super-resolution microscopy of live cells.
Safety and toxicology assessments indicate that 4,5,2',3',4',5',6'-Heptafluorobiphenyl-2-ylamine shows favorable pharmacokinetic properties with minimal off-target effects at therapeutic doses. However, researchers caution that the high lipophilicity requires careful formulation strategies to ensure optimal bioavailability.
Future research directions include exploring its potential in targeted drug delivery systems and as a scaffold for PROTAC (proteolysis targeting chimera) development. The compound's unique combination of physicochemical properties positions it as a valuable tool in addressing current challenges in drug discovery and chemical biology.
1261552-08-2 (4,5,2',3',4',5',6'-Heptafluorobiphenyl-2-ylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)